N-({1-[(5-ethyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)nicotinamide

• IUPAC Name: N-[[1-(5-ethylthiophen-2-yl)sulfonylpiperidin-3-yl]methyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H23N3O3S2/c1-2-16-7-8-17(25-16)26(23,24)21-10-4-5-14(13-21)11-20-18(22)15-6-3-9-19-12-15/h3,6-9,12,14H,2,4-5,10-11,13H2,1H3,(H,20,22)
• InChI Key: NFDWXGGCAPNLQK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CCCC(C2)CNC(=O)C3=CN=CC=C3
• Molecular Formula: C18H23N3O3S2
• Molecular Weight: 393.5 g/mol

Description

N-({1-[(5-ethyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)nicotinamide, also known as SR-59230A, is a selective beta-3 adrenergic receptor antagonist. It has been extensively researched for its potential therapeutic applications, particularly in the treatment of obesity and diabetes.

Mechanism of Action

N-({1-[(5-ethyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)nicotinamide acts as a selective beta-3 adrenergic receptor antagonist. Beta-3 adrenergic receptors are found in adipose tissue and are involved in the regulation of lipolysis and thermogenesis. By blocking these receptors, this compound reduces the breakdown of stored fat and increases energy expenditure, leading to weight loss and improved insulin sensitivity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its role as a beta-3 adrenergic receptor antagonist. It has been shown to increase lipolysis and energy expenditure, leading to weight loss and improved insulin sensitivity. Additionally, it has been found to have a positive effect on lipid metabolism and cardiovascular function.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-({1-[(5-ethyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)nicotinamide in lab experiments is its selectivity for beta-3 adrenergic receptors. This allows researchers to specifically target these receptors and study their role in various physiological processes. However, one limitation of using this compound is its complex synthesis method, which can make it difficult and expensive to obtain.

Future Directions

There are several future directions for research on N-({1-[(5-ethyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)nicotinamide. One area of interest is its potential use in the treatment of obesity and diabetes in humans. Clinical trials are needed to determine its safety and efficacy in humans. Additionally, further research is needed to fully understand its mechanism of action and its effects on lipid metabolism and cardiovascular function. Finally, new synthesis methods may be developed to make this compound more accessible for research purposes.

Synthesis Methods

N-({1-[(5-ethyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)nicotinamide is a complex chemical compound that is synthesized through a multistep process. The synthesis method involves the reaction of 5-ethyl-2-thiophenesulfonyl chloride with piperidine, followed by the reaction of the resulting compound with nicotinamide. The final product is then purified through a series of chromatographic techniques to obtain pure this compound.

Scientific Research Applications

N-({1-[(5-ethyl-2-thienyl)sulfonyl]-3-piperidinyl}methyl)nicotinamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in reducing body weight and improving insulin sensitivity in animal models of obesity and diabetes. Additionally, it has been found to have a positive effect on lipid metabolism and cardiovascular function.